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Compound of Interest

Compound Name: 5-Nitrosalicylic acid

Cat. No.: B045951 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Properties of 5-Nitrosalicylic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount for successful

research and development. This guide provides a comprehensive overview of the core physical

and chemical characteristics of 5-Nitrosalicylic acid (CAS No: 96-97-9), a key intermediate in

various organic syntheses, including pharmaceuticals, agrochemicals, and dyestuffs.[1][2]

Core Physicochemical Data
The quantitative properties of 5-Nitrosalicylic acid are summarized in the table below,

providing a consolidated reference for laboratory and development applications.
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Property Value Source(s)

IUPAC Name 2-hydroxy-5-nitrobenzoic acid [3][4]

Synonyms
Anilotic acid, 5-Nitro-2-

hydroxybenzoic acid
[5][6]

Molecular Formula C7H5NO5 [5][6][7]

Molecular Weight 183.12 g/mol [5][6][7]

Appearance Yellow crystalline solid/powder [6][7][8]

Melting Point 228-237 °C [1][4][5][6][7][8][9][10]

pKa 2.12 (at 25 °C) [5][10]

Density 1.61 - 1.65 g/cm³ [1][6][7]

Water Solubility
Slightly soluble; 1 g in 1475

mL (approx. 0.68 g/L)
[1][6][8][9][10]

Solubility
Soluble in ethanol, methanol,

and acetone.[7][11]

Boiling Point 316.77 °C (rough estimate) [5][9][10]

Vapor Pressure ~0 Pa at 25 °C [5][10]

Detailed Experimental Protocols
The accurate determination of physicochemical properties is fundamental. Below are detailed

methodologies for key experimental procedures cited in the literature for 5-Nitrosalicylic acid
and analogous compounds.

Melting Point Determination (Capillary Method)
Sample Preparation: A small amount of dry, crystalline 5-Nitrosalicylic acid is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is

equipped with a calibrated thermometer or a digital temperature sensor.
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Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used

to approach the expected melting point.

Observation: As the temperature nears the literature value (228-237 °C), the heating rate is

reduced to 1-2 °C per minute to allow for thermal equilibrium.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting, and the temperature at which the entire solid phase has transitioned to

liquid is the final melting point. The melting range is reported.

pKa Determination (Potentiometric Titration)
Solution Preparation: A standard solution of 5-Nitrosalicylic acid is prepared in a suitable

solvent, typically a water-ethanol mixture, due to its limited aqueous solubility.[12] A

standardized solution of a strong base (e.g., NaOH) is also prepared.

Titration Setup: A known volume of the 5-Nitrosalicylic acid solution is placed in a beaker

with a calibrated pH electrode and a magnetic stirrer.

Titration Process: The strong base is added in small, precise increments from a burette. After

each addition, the solution is allowed to equilibrate, and the pH is recorded.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The equivalence point is determined from the inflection point of the curve. The pKa is

the pH at which half of the acid has been neutralized (the half-equivalence point).

Solubility Determination (Shake-Flask Method)
System Preparation: An excess amount of solid 5-Nitrosalicylic acid is added to a known

volume of the solvent (e.g., water, ethanol, acetone) in a sealed flask.

Equilibration: The flask is agitated in a constant temperature bath for a prolonged period

(e.g., 24-72 hours) to ensure that equilibrium is reached between the dissolved and

undissolved solute.

Sample Collection and Analysis: After equilibration, the suspension is allowed to settle. A

sample of the supernatant is carefully withdrawn, filtered to remove any solid particles, and

then diluted.
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Quantification: The concentration of 5-Nitrosalicylic acid in the diluted sample is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with UV-Vis detection. The solubility is then calculated from the

measured concentration.

Visualizations: Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key processes and

concepts related to 5-Nitrosalicylic acid.
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Caption: Simplified synthesis pathway for 5-Nitrosalicylic acid.
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Caption: Key factors influencing the solubility of 5-Nitrosalicylic acid.
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Caption: Experimental workflow for melting point determination.

Applications and Significance
5-Nitrosalicylic acid is a crucial building block in organic synthesis.[13]

Pharmaceutical Intermediate: It is a key precursor in the synthesis of mesalazine (5-

aminosalicylic acid), an anti-inflammatory drug used to treat inflammatory bowel disease.[14]
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Dye and Pigment Synthesis: The chromophoric properties imparted by the nitro-salicylic

moiety make it a valuable intermediate in the production of various dyes and pigments.[13]

Analytical Chemistry: It is used as a reagent in various chemical analyses.

Chelating Agent: The presence of both a carboxylic acid and a hydroxyl group allows it to act

as a chelating agent for various metal ions.[12]

Safety and Handling
5-Nitrosalicylic acid is known to cause skin and serious eye irritation. Appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn when

handling this compound. It should be stored in a cool, dry, well-ventilated area away from

incompatible substances such as strong bases.[1][2]

This technical guide provides a foundational understanding of the physical and chemical

properties of 5-Nitrosalicylic acid. The data and protocols presented herein are intended to

support researchers and professionals in their work with this versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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